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Compound of Interest

Compound Name: 3-Chloroazepan-2-one
CAS No.: 1468-55-9
Cat. No.: B8652770
Get Quote
. J

Topic: 3-Chloroazepan-2-one Proper Disposal Procedures CAS: 1468-55-9 (Confirmed)
Synonyms:

-Chloro-

-caprolactam; 3-chlorohexahydro-2H-azepin-2-one[1][2]

Part 1: Core Directive & Hazard Identification

Executive Summary 3-Chloroazepan-2-one is a halogenated lactam derivative, typically
appearing as a crystalline solid (MP: ~91-93°C).[1][2][3] Unlike common solvents, its disposal
requires strict segregation due to the presence of both the amide (lactam) functionality and the
alpha-chloro group.[1][2] This structural motif renders the compound potentially reactive toward
strong nucleophiles (bases) and susceptible to hydrolysis, necessitating specific waste stream
management to prevent uncontrolled reactions or regulatory non-compliance.[2]

Critical Safety Distinction: Do not confuse this compound with 1-Dodecyl-2-pyrrolidinone (CAS
2687-96-9), a surfactant often misidentified in automated databases.[1][2] Ensure your
container label matches CAS 1468-55-9.[1][2]
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Hazard Profile & Risk Assessment

Parameter Specification Risk Implication

Dust inhalation risk; requires

Physical State Crystalline Solid ] ]
solid waste containment.[1][2]
Susceptible to nucleophilic
o attack; incompatible with
Reactivity

-Halo Carbonyl strong bases (e.g., NaOH,
KOH).[1][2]

Likely Skin/Eye Irritant
(H315/H319). Treat as a

potential lachrymator (tear-

Toxicity Irritant / Harmful
inducing) due to the
-chloro ketone motif.[1][2]
MUST be incinerated at high
] temperature; strictly
Waste Class Halogenated Organic

segregated from non-

halogenated waste.

Part 2: Disposal Decision Logic & Protocols

The following decision matrix dictates the disposal path based on the physical state of the
waste generated.
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Figure 1: Decision logic for segregating 3-Chloroazepan-2-one waste streams. Note 1: Even if
dissolved in a non-halogenated solvent, the presence of the solute (3-Chloroazepan-2-one)
technically classifies the mixture as halogenated waste in many jurisdictions.[1][2]

Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired reagents, recrystallization precipitates, spill cleanup materials.[2]

» Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable
but poses a breakage risk.[1][2]
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» Labeling: Affix a hazardous waste tag.
o Constituents: "3-Chloroazepan-2-one (Solid)"[1][2]
o Hazard Checkboxes: Toxic, Irritant.[2][4]
e Segregation: Do not mix with solid oxidizers (e.g., permanganates) or strong bases.[2] The

-chloro lactam can undergo ring contraction or polymerization under basic conditions,
potentially generating heat.[1][2]

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Applicability: Mother liquors, filtrates, reaction solutions.[2]
e Stream Selection:

o Default: Dispose of ALL solutions containing 3-Chloroazepan-2-one into the Halogenated
Solvent Waste stream.[1][2]

o Reasoning: Even if the solvent is non-halogenated (e.g., Ethanol), the solute introduces
chlorine atoms. Incineration facilities require halogenated content to be declared to
manage acid gas scrubbing (HCI generation).[2]

e pH Check: Before adding to a communal waste carboy, verify the pH is neutral (pH 6-8).[2]

o Risk:[2][4][5][6][7][8] If the reaction involved acid chlorides or thionyl chloride (common
precursors), the waste may be acidic.[2] Neutralize with saturated Sodium Bicarbonate (

) before combining to prevent gas evolution in the waste drum.[2]

Protocol C: Spill Cleanup (Laboratory Scale)

e PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2]
Respiratory protection (N95 or half-mask) is recommended due to potential dust irritation.[1]

[2]

« |solation: Evacuate the immediate area if a large quantity (>50gq) is spilled and dust is visible.

[2]
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e Adsorption:
o Solids: Gently sweep into a dustpan using a brush.[1][2] Avoid creating dust.[1][2][6][7][°]
o Liquids: Cover with vermiculite or dedicated organic spill pads.[1][2]

o Decontamination: Wipe the surface with an acetone-soaked paper towel.[1][2] Dispose of the
towel in the Solid Hazardous Waste container, not the regular trash.

Part 3: Regulatory & Scientific Context
Why "Halogenated" Matters

Disposal facilities segregate waste based on the method of destruction.[1][2]
» Non-Halogenated Waste: Often used as fuel blending for cement kilns.[1][2]

» Halogenated Waste: Must be incinerated at higher temperatures (>1100°C) with specific
scrubbers to capture Hydrogen Chloride (HCI) gas formed during combustion.[2]

o Compliance: Misclassifying 3-Chloroazepan-2-one as non-halogenated can damage
incinerator infrastructure and lead to heavy EPA fines (RCRA violation).[1][2]

Chemical Stability & Incompatibility[1][2][5]

» Hydrolysis: The lactam ring is relatively stable, but the

-chloro group activates the amide.[1][2] In the presence of water and heat, it may hydrolyze
to the open-chain amino acid derivative (derivatives of lysine).[1][2]

o Polymerization: Like Caprolactam, this derivative can polymerize.[2] Avoid storing waste
containers in direct sunlight or high heat (>40°C) to prevent solidification of liquid waste
streams.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8652770/docs#3-chloroazepan-2-one-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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